N-Ethyl-1-(oxolan-2-yl)-2-phenylethanamine;hydrochloride

• IUPAC Name: N-ethyl-1-(oxolan-2-yl)-2-phenylethanamine;hydrochloride
• InChI: InChI=1S/C14H21NO.ClH/c1-2-15-13(14-9-6-10-16-14)11-12-7-4-3-5-8-12;/h3-5,7-8,13-15H,2,6,9-11H2,1H3;1H
• InChI Key: UFYOIEUPECIBNM-UHFFFAOYSA-N
• Canonical SMILES: CCNC(CC1=CC=CC=C1)C2CCCO2.Cl
• Molecular Formula: C14H22ClNO
• Molecular Weight: 255.78 g/mol
• CAS RN: 92321-73-8

Description

N-Ethyl-1-(oxolan-2-yl)-2-phenylethanamine;hydrochloride, also known as N-ethylamphetamine or N-ethylphenethylamine, is a psychoactive drug that belongs to the amphetamine class of compounds. It is a stimulant that is used for research purposes in laboratories.

Scientific Research Applications

Polymorphism Characterization

Polymorphic forms of similar compounds to N-Ethyl-1-(oxolan-2-yl)-2-phenylethanamine;hydrochloride have been studied, revealing challenges in analytical and physical characterization. Techniques such as capillary powder X-ray diffraction, solid-state nuclear magnetic resonance, and molecular spectroscopic methods have been employed to understand the subtle structural differences between these polymorphic forms (Vogt et al., 2013).

Synthesis of Complexes

Research has been conducted on the synthesis of certain compounds structurally related to this compound. These include studies on the formation of vic-dioxime complexes, which have applications in coordination chemistry (Canpolat & Kaya, 2005).

Crystallography and Molecular Structure

Crystallographic analysis and molecular structure studies of compounds similar to this compound have been conducted. This includes the investigation of molecular structures through techniques like X-ray diffraction and nuclear magnetic resonance spectroscopy (Ravikumar & Sridhar, 2006).

Catalytic Applications

Compounds analogous to this compound have been used as catalysts in various chemical reactions. This includes research on palladium(II) complexes and their applications in methoxycarbonylation of styrene (Ngcobo et al., 2021).

Metabolism Studies

Metabolic studies of chloroacetamide herbicides structurally related to this compound have been conducted. This research offers insights into the complex metabolic pathways involved in the bioactivation of these compounds (Coleman et al., 2000).

Dental Applications

Compounds structurally similar to this compound have been used in the synthesis of dental resinous monomers. This research focuses on the chemical structure and light-curing polymerization behavior of these monomers (Han & Xie, 2014).